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Compound of Interest

Compound Name: 1-Bromotridecane-d4

Cat. No.: B1284234

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and regulatory compliance. This
guide provides essential information and step-by-step procedures for the safe disposal of 1-
Bromotridecane-d4, a deuterated alkyl bromide. While a specific Safety Data Sheet (SDS) for
1-Bromotridecane-d4 is not readily available, the disposal procedures should be based on the
known hazards of the non-deuterated parent compound, 1-Bromotridecane, and in accordance
with all applicable federal, state, and local regulations.

Health and Safety Profile

1-Bromotridecane is classified as a hazardous substance with the following primary hazards[1]:

Harmful if swallowed[1][2]

Causes skin irritation[1][2]

Causes serious eye damage[1][2]

May cause respiratory irritation[1][2]

Given these hazards, 1-Bromotridecane-d4 should be handled with the same level of caution.
Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and
a lab coat, should be worn at all times when handling this compound. All work should be
conducted in a well-ventilated area or a chemical fume hood[2].

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1284234?utm_src=pdf-interest
https://www.benchchem.com/product/b1284234?utm_src=pdf-body
https://www.benchchem.com/product/b1284234?utm_src=pdf-body
https://www.benchchem.com/product/b1284234?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromotridecane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromotridecane
https://store.apolloscientific.co.uk/storage/msds/OR52204_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromotridecane
https://store.apolloscientific.co.uk/storage/msds/OR52204_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromotridecane
https://store.apolloscientific.co.uk/storage/msds/OR52204_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromotridecane
https://store.apolloscientific.co.uk/storage/msds/OR52204_msds.pdf
https://www.benchchem.com/product/b1284234?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR52204_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Regulatory Framework for Hazardous Waste
Disposal

The disposal of hazardous waste in the United States is primarily governed by the Resource
Conservation and Recovery Act (RCRA), which is administered by the Environmental
Protection Agency (EPA)[3][4][5]. The RCRA establishes a "cradle-to-grave" system for
managing hazardous waste, from its generation to its final disposal[3][5][6]. It is important to
note that many states have their own hazardous waste regulations that may be more stringent
than federal requirements[3][6][7]. Therefore, all laboratory personnel must be familiar with their
institution's specific hazardous waste management plan and comply with all relevant
regulations.

Step-by-Step Disposal Procedure for 1-
Bromotridecane-d4

The following procedure outlines the recommended steps for the proper disposal of 1-
Bromotridecane-d4.

1. Waste ldentification and Segregation:

» Based on the hazards of the parent compound, 1-Bromotridecane-d4 should be considered
a hazardous waste.

» Do not mix 1-Bromotridecane-d4 waste with other waste streams unless explicitly permitted
by your institution's hazardous waste management guidelines. It should be segregated as a
halogenated organic waste.

2. Containerization and Labeling:

o Use a designated, leak-proof, and chemically compatible container for collecting 1-
Bromotridecane-d4 waste. The container should be in good condition and have a secure-
fitting cap.

o Clearly label the waste container with the words "Hazardous Waste," the full chemical name
("1-Bromotridecane-d4"), and the specific hazards (e.g., "Harmful," "Irritant"). The date of
accumulation should also be clearly marked.
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3. Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory.

e The SAA should be located at or near the point of generation and under the control of the
laboratory personnel.

o Ensure the storage area is well-ventilated and away from incompatible materials, such as
strong oxidizing agents and strong bases|[8].

4. Waste Pickup and Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup of the hazardous waste.

e Do not attempt to dispose of 1-Bromotridecane-d4 down the drain or in the regular trash.
This is illegal and can cause significant environmental harm.

e The ultimate disposal of 1-Bromotridecane-d4 will likely involve incineration in a licensed
hazardous waste facility or burial in a specifically licensed landfill[2].

Quantitative Data Summary

Parameter Value Source
Molecular Formula C13H23D4Br N/A
Molecular Weight 267.28 g/mol 9]
Boiling Point (non-deuterated) 148-150 °C @ 10 mmHg [10]
Melting Point (non-deuterated)  4-7 °C [10]
Flash Point (non-deuterated) >110 °C [10]
Density (non-deuterated) 1.03 g/mL at 25 °C [10]

Disposal Decision Workflow
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The following diagram illustrates the logical steps for the proper disposal of 1-
Bromotridecane-d4.

Generate 1-Bromotridecane-d4 Waste
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Disposal workflow for 1-Bromotridecane-d4.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of 1-Bromotridecane-d4, protecting both themselves and the environment. Always
prioritize safety and consult with your institution's EHS department for any specific questions or
concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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